Cas no 76464-99-8 (N-benzyl-2-iodoaniline)

N-benzyl-2-iodoaniline structure
N-benzyl-2-iodoaniline structure
Product Name:N-benzyl-2-iodoaniline
CAS No:76464-99-8
MF:C13H12IN
MW:309.145555496216
CID:537749
PubChem ID:10040964
Update Time:2025-04-19

N-benzyl-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine, N-(2-iodophenyl)-
    • N-benzyl-2-iodoaniline
    • EN300-162805
    • 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
    • SCHEMBL2320795
    • doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.2
    • DTXSID20434661
    • OJTCPNVRJOFUKT-UHFFFAOYSA-N
    • AKOS009062074
    • 76464-99-8
    • doi:10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
    • 10.14272/OJTCPNVRJOFUKT-UHFFFAOYSA-N.1
    • HS-7958
    • Inchi: 1S/C13H12IN/c14-12-8-4-5-9-13(12)15-10-11-6-2-1-3-7-11/h1-9,15H,10H2
    • InChI Key: OJTCPNVRJOFUKT-UHFFFAOYSA-N
    • SMILES: IC1C=CC=CC=1NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 309.00106
  • Monoisotopic Mass: 309.00145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03

N-benzyl-2-iodoaniline Pricemore >>

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